Cas no 618102-20-8 (1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid)
618102-20-8 structure
Product Name:1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
CAS No:618102-20-8
MF:C18H16N2O2
MW:292.331844329834
CID:955419
Update Time:2023-08-02
1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-M-TOLYL-3-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 1-(3-METHYLPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 1-(m-Tolyl)-3-(p-tolyl)-1H-pyrazole-5-carboxylic acid
- 1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
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- Inchi: 1S/C18H16N2O2/c1-12-6-8-14(9-7-12)16-11-17(18(21)22)20(19-16)15-5-3-4-13(2)10-15/h3-11H,1-2H3,(H,21,22)
- InChI Key: BRMDNCOGNHMNIA-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC(C)=CC=2)=NN1C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 292.121
- Monoisotopic Mass: 292.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
618102-20-8 (1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid) Related Products
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